Cas no 55334-11-7 (2-hexadecyl-1,1'-bi(cyclopentyl))
55334-11-7 structure
Product Name:2-hexadecyl-1,1'-bi(cyclopentyl)
CAS No:55334-11-7
MF:C26H50
MW:362.675208568573
CID:1595810
PubChem ID:291314
Update Time:2025-04-21
2-hexadecyl-1,1'-bi(cyclopentyl) Chemical and Physical Properties
Names and Identifiers
-
- 2-hexadecyl-1,1'-bi(cyclopentyl)
- 1,1'-bicyclopentyl, 2-hexadecyl-
- 1-Cyclopentyl-2-n-hexadecylcyclopentane
- 1-cyclopentyl-2-hexadecylcyclopentane
- 2-Hexadecyl-1,1'-bicyclopentane
- NSC156334
- NSC-156334
- ZENJJKDYBBKFAI-UHFFFAOYSA-N
- 2-hexadecyl-1,1'-bicyclopentyl
- 1, 2-hexadecyl-
- DB-323956
- 55334-11-7
- DTXSID80303066
-
- Inchi: 1S/C26H50/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-25-22-18-23-26(25)24-20-16-17-21-24/h24-26H,2-23H2,1H3
- InChI Key: ZENJJKDYBBKFAI-UHFFFAOYSA-N
- SMILES: C1(CCCC1CCCCCCCCCCCCCCCC)C1CCCC1
Computed Properties
- Exact Mass: 362.3915
- Monoisotopic Mass: 362.391251595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9220 (rough estimate)
- Boiling Point: 429.23°C (rough estimate)
- Refractive Index: 1.5220 (estimate)
- PSA: 0
2-hexadecyl-1,1'-bi(cyclopentyl) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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